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For Researchers, Scientists, and Drug Development Professionals

Quetol 651 is a low-viscosity, water-miscible epoxy resin that has become an invaluable tool
for researchers in the fields of light and electron microscopy.[1][2][3][4][5][6] Its unique
properties facilitate superior infiltration and embedding of biological specimens, leading to high-
quality sections for ultrastructural analysis.[7][8] This technical guide provides an in-depth
overview of Quetol 651, its properties, experimental protocols for its use, and its advantages in
modern microscopy.

Core Properties of Quetol 651

Quetol 651, chemically known as ethylene glycol diglycidyl ether, is distinguished by its
exceptionally low viscosity and miscibility with water, alcohols, and acetone.[1][3][4][5][9][10]
These characteristics are crucial for achieving complete and uniform infiltration of embedding
medium into delicate biological tissues, which is often a challenge with more viscous resins.
The low electron scattering of Quetol 651 formulations also contributes to enhanced image
contrast.[3][4][8]
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Property Value Reference
Chemical Name EI:erene Glycol Diglycidy! [41[11][12]
CAS Number 2224-15-9 [12]
Molecular Formula C8H1404 [13]
Molecular Weight 174.20 g/mol [13]
Viscosity 15 cps at 25°C [3B114118]1[10]
Specific Gravity 1.15 [13]

o Water, alcohol, acetone, n-
Miscibility _ [1](3][4][10]
butyl glycidyl ether

Quetol 651 Embedding Formulations

Quetol 651 is typically used in combination with hardeners and an accelerator to create a solid
block for sectioning. A common and effective formulation is the Quetol 651/NSA embedding Kit.
[2] The components of this kit work synergistically to produce a block with excellent cutting
properties.[14] The final hardness of the embedded block can be modulated by adjusting the
ratio of the components.[3][4][5][9]

Recommended Embedding Mixture

Component Volume Purpose
Quetol 651 35 ml Epoxy Resin
Nonenyl Succinic Anhydride

54 ml Hardener
(NSA)
Nadic Methyl Anhydride (NMA) 11 ml Hardener
DMP-30 15-2.0ml Accelerator
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This mixture has a low viscosity, allowing for easy handling and thorough penetration into the
specimen.[3][4][8] The resulting light-yellow block is suitable for sectioning at 20°C after curing.

[3]14](8]

Experimental Protocol: Tissue Embedding with
Quetol 651

The following is a detailed methodology for embedding biological samples using a Quetol 651-
based resin mixture. This protocol ensures optimal tissue preservation and facilitates the
generation of high-quality thin sections for microscopic examination.

I. Fixation and Post-Fixation

e Primary Fixation: Fix small tissue samples (approximately 2x2x1 mm) in a buffered aldehyde
solution (e.g., glutaraldehyde).[3]

» Post-Fixation: Post-fix the samples in a buffered osmium tetroxide solution.[3]
e Washing: Wash the tissue blocks in a non-phosphate buffer.[3]

e En Bloc Staining (Optional): Stain the samples with aqueous uranyl acetate.[3]

Il. Dehydration and Infiltration

Proper dehydration and infiltration are critical for ensuring the embedding medium fully
permeates the tissue. All steps should be carried out on a shaker at room temperature.[3][4][5]

o Dehydration: Dehydrate the tissue samples through a graded series of ethanol or acetone, or
directly using 100% Quetol 651.[3][4][5][7]

o Transitional Solvent: Use n-butyl glycidyl ether (n-BGE) as an auxiliary to infiltration.[3][4][5]
o Dehydrating agent/n-BGE (1:1) for 30 minutes.[3][5]
o 100% n-BGE for 30 minutes.[3][5]

o Infiltration with Resin Mixture:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.2spi.com/catalog/documents/02662-Quetol.pdf
https://www.scienceservices.de/quetol-651-nsa.html
https://academic.oup.com/jmicro/article-pdf/23/3/197/2721994/23-3-197.pdf
https://www.2spi.com/catalog/documents/02662-Quetol.pdf
https://www.scienceservices.de/quetol-651-nsa.html
https://academic.oup.com/jmicro/article-pdf/23/3/197/2721994/23-3-197.pdf
https://www.benchchem.com/product/b1406771/docs?utm_src=pdf-body#quetol-651-a-technical-guide-for-advanced-microscopy-applications
https://www.benchchem.com/product/b1406771/docs?utm_src=pdf-body#quetol-651-a-technical-guide-for-advanced-microscopy-applications
https://www.2spi.com/catalog/documents/02662-Quetol.pdf
https://www.2spi.com/catalog/documents/02662-Quetol.pdf
https://www.2spi.com/catalog/documents/02662-Quetol.pdf
https://www.2spi.com/catalog/documents/02662-Quetol.pdf
https://www.2spi.com/catalog/documents/02662-Quetol.pdf
https://www.scienceservices.de/quetol-651-nsa.html
https://www.deltamicroscopies.com/wp-content/uploads/2019/05/TDS_Quetol-651-NSA-Kit.pdf
https://www.benchchem.com/product/b1406771/docs?utm_src=pdf-body#quetol-651-a-technical-guide-for-advanced-microscopy-applications
https://www.2spi.com/catalog/documents/02662-Quetol.pdf
https://www.scienceservices.de/quetol-651-nsa.html
https://www.deltamicroscopies.com/wp-content/uploads/2019/05/TDS_Quetol-651-NSA-Kit.pdf
https://www.researchgate.net/publication/237163457_A_rapid_technique_using_epoxy_resin_Quetol_651_to_prepare_woody_plant_tissues_for_ultrastructural_study
https://www.2spi.com/catalog/documents/02662-Quetol.pdf
https://www.scienceservices.de/quetol-651-nsa.html
https://www.deltamicroscopies.com/wp-content/uploads/2019/05/TDS_Quetol-651-NSA-Kit.pdf
https://www.2spi.com/catalog/documents/02662-Quetol.pdf
https://www.deltamicroscopies.com/wp-content/uploads/2019/05/TDS_Quetol-651-NSA-Kit.pdf
https://www.2spi.com/catalog/documents/02662-Quetol.pdf
https://www.deltamicroscopies.com/wp-content/uploads/2019/05/TDS_Quetol-651-NSA-Kit.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o n-BGE/Quetol 651 mixture (1:1) for 1-2 hours.[3][5]

o 100% Quetol 651 mixture for 2-3 hours.[5][9]

lll. Embedding and Polymerization

o Embedding: Place the infiltrated tissue samples into embedding capsules (e.g., gelatin or
polyethylene) and fill with fresh Quetol 651 mixture.[4][5][9]

e Curing: Polymerize the resin in an oven at 60°C for approximately 24 hours.[3][4][5][9]

Visualizing the Workflow and Component
Relationships

To better illustrate the experimental process and the interaction of the embedding components,
the following diagrams are provided in the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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